5-(Aminomethyl)-3-methylpyridin-2-amine

• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 5-(aminomethyl)-3-methylpyridin-2-amine
• InChI: InChI=1S/C7H11N3/c1-5-2-6(3-8)4-10-7(5)9/h2,4H,3,8H2,1H3,(H2,9,10)
• InChI Key: PNCVDUNITYPRNG-UHFFFAOYSA-N
• SMILES: CC1=CC(=CN=C1N)CN
• synonyms: 3-Pyridinemethanamine,6-amino-5-methyl-(9CI)
• CAS No.: 187163-76-4

Description

5-(Aminomethyl)-3-methylpyridin-2-amine, also known as AM-694, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptor CB1. It was first synthesized in 2008 and has since been studied for its potential therapeutic applications.

Mechanism of Action

5-(Aminomethyl)-3-methylpyridin-2-amine acts as a potent agonist of the cannabinoid receptor CB1, which is primarily expressed in the central nervous system. Activation of CB1 receptors by this compound leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of pain, inflammation, and appetite.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce food intake and body weight in animal models of obesity. Additionally, this compound has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(Aminomethyl)-3-methylpyridin-2-amine in lab experiments is its potency as a CB1 agonist, which allows for precise control over the activation of CB1 receptors. However, one limitation of using this compound in lab experiments is its relatively short half-life, which can make it difficult to maintain consistent levels of activation of CB1 receptors over time.

Future Directions

There are several future directions for research on 5-(Aminomethyl)-3-methylpyridin-2-amine. One area of interest is its potential use in the treatment of pain and inflammation in humans. Another area of interest is its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.

Synthesis Methods

5-(Aminomethyl)-3-methylpyridin-2-amine can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2,3-dimethylpyridine with formaldehyde to form 5-formyl-3-methylpyridine-2-carboxaldehyde, which is then reacted with methylamine to form this compound.

Scientific Research Applications

5-(Aminomethyl)-3-methylpyridin-2-amine has been studied for its potential therapeutic applications, particularly in the treatment of pain and inflammation. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. Additionally, this compound has been studied for its potential use in the treatment of obesity, as it has been shown to reduce food intake and body weight in animal models.